Cas no 125265-67-0 (Madecassic acid)

• Product Name: Madecassic acid
• CAS No: 125265-67-0
• MF: C₃₀H₄₈O₆
• MW: 504.69852
• CID: 98471
• Update Time: 2019-12-09

Madecassic acid Chemical and Physical Properties

Names and Identifiers

• Madecassic acid
• (2alpha,3beta,4alpha,6beta)-2,3,6,23-Tetrahydroxy-urs-12-en-28-oic acid
• ASIATIC ACID

• Inchi： InChI=1S/C30H48O6/c1-16-9-10-30(25(35)36)12-11-28(5)18(22(30)17(16)2)7-8-21-26(3)13-20(33)24(34)27(4,15-31)23(26)19(32)14-29(21,28)6/h7,16-17,19-24,31-34H,8-15H2,1-6H3,(H,35,36)/t16-,17+,19-,20-,21-,22+,23-,24+,26-,27+,28-,29-,30+/m1/s1
• InChI Key： PRAUVHZJPXOEIF-AOLYGAPISA-N
• SMILES： C[C@@]1([C@]2([H])[C@H](O)C[C@@]3(C)[C@]4(C)CC[C@]5(CC[C@@H](C)[C@H](C)[C@@]5([H])C4=CC[C@]3([H])[C@@]2(C)C[C@@H](O)[C@@H]1O)C(=O)O)CO

Computed Properties

• Exact Mass: 504.34500
• Monoisotopic Mass: 504.345089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 2
• Complexity: 963
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118

Experimental Properties

• PSA: 118.22000
• LogP: 4.00350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids